![molecular formula C17H26N2O3 B4793328 N,N'-(2-methoxy-1,4-phenylene)dipentanamide](/img/structure/B4793328.png)
N,N'-(2-methoxy-1,4-phenylene)dipentanamide
Overview
Description
N,N'-(2-methoxy-1,4-phenylene)dipentanamide, also known as MPDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPDP is a derivative of the phenylacetone molecule and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N,N'-(2-methoxy-1,4-phenylene)dipentanamide is not fully understood, but it is believed to act as a dopamine releasing agent. It may also inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This compound has also been shown to have affinity for the serotonin transporter, but its effects on serotonin levels are not well understood.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity in rats, which is indicative of its stimulant properties. It has also been shown to increase dopamine release in the striatum and nucleus accumbens, which are regions of the brain associated with reward and motivation. This compound has been shown to have a longer duration of action compared to other dopaminergic agents such as amphetamine.
Advantages and Limitations for Lab Experiments
One advantage of using N,N'-(2-methoxy-1,4-phenylene)dipentanamide in lab experiments is its potential as a dopaminergic agent. It may be useful in studying the effects of dopamine on behavior and cognition. However, one limitation of using this compound is its potential for abuse. It is important to handle this compound with caution and to use appropriate safety measures when working with this compound.
Future Directions
There are several potential future directions for research on N,N'-(2-methoxy-1,4-phenylene)dipentanamide. One area of interest is its potential as a treatment for Parkinson's disease, which is characterized by a loss of dopaminergic neurons in the brain. This compound may also be useful in studying the role of dopamine in addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Scientific Research Applications
N,N'-(2-methoxy-1,4-phenylene)dipentanamide has been used in various scientific research applications, including as a precursor for the synthesis of other compounds such as cathinone and methcathinone. It has also been used as a reagent in the analysis of drugs of abuse. This compound has been studied for its potential use as a dopaminergic agent, and it has been shown to increase dopamine release and inhibit dopamine reuptake.
Properties
IUPAC Name |
N-[3-methoxy-4-(pentanoylamino)phenyl]pentanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3/c1-4-6-8-16(20)18-13-10-11-14(15(12-13)22-3)19-17(21)9-7-5-2/h10-12H,4-9H2,1-3H3,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYTAEBXLSAEAPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=CC(=C(C=C1)NC(=O)CCCC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.